3,4,5-trichloro-1-methyl-1H-pyrazole

• IUPAC Name: 3,4,5-trichloro-1-methylpyrazole
• InChI: InChI=1S/C4H3Cl3N2/c1-9-4(7)2(5)3(6)8-9/h1H3
• InChI Key: JMGHQYBWAVZGOB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)Cl)Cl)Cl
• Molecular Formula: C4H3Cl3N2
• DSSTOX Substance ID: DTXSID80363069
• Molecular Weight: 185.43 g/mol
• CAS RN: 90445-57-1

Description

3,4,5-Trichloro-1-methyl-1H-pyrazole is a chemical compound with the molecular formula C4H3Cl3N2. It has an average mass of 185.439 Da and a monoisotopic mass of 183.936188 Da.

Synthesis Analysis

The synthesis of pyrazole derivatives, including 3,4,5-trichloro-1-methyl-1H-pyrazole, involves various methods. These methods range from utilizing transition-metal catalysts and photoredox reactions to employing one-pot multicomponent processes, novel reactants, and innovative reaction types. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes provides pyrazoles.

Molecular Structure Analysis

The molecular structure of 3,4,5-trichloro-1-methyl-1H-pyrazole consists of a five-membered heterocyclic ring featuring two neighboring nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

Pyrazoles, including 3,4,5-trichloro-1-methyl-1H-pyrazole, are involved in various chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Antidote for Methanol and Ethylene Glycol Poisoning

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Future Directions

Pyrazoles, including 3,4,5-trichloro-1-methyl-1H-pyrazole, hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture. Future research may focus on advancing the methodologies and applications of pyrazole derivatives, as well as exploring their potential uses in new areas.

Mechanism of Action

Target of Action

Pyrazole derivatives have been known to interact with various biological targets, including enzymes and receptors .

Mode of Action

Pyrazole derivatives have been reported to exhibit nucleophilic substitution reactions . In these reactions, the pyrazole ring acts as a nucleophile, replacing a group on another molecule. This could potentially lead to changes in the target molecule’s function .

Biochemical Pathways

Pyrazole derivatives have been implicated in various biochemical processes, including the suzuki–miyaura cross-coupling reaction . This reaction is a widely-used method for forming carbon-carbon bonds, which is crucial in many biological processes .

Pharmacokinetics

The solubility of related pyrazole compounds can increase in certain mediums, which could potentially affect their bioavailability .

Result of Action

Pyrazole derivatives have been reported to exhibit various biological activities, including antileishmanial and antimalarial activities .

Action Environment

The action, efficacy, and stability of 3,4,5-trichloro-1-methyl-1H-pyrazole can be influenced by various environmental factors. For instance, the solubility of related pyrazole compounds can increase in certain mediums, which could potentially affect their action .

Synthesis routes and methods

Procedure details

To a stirring solution of 250 g (1 mole) of hexachloropropene in 250 ml toluene, there was added 94.4 g (2.05 moles) of methyl hydrazine dropwise.The temperature of the reaction mixture was maintained in the range of about 50° to about 60° C. by the use of external cooling. When the addition of methyl hydrazine was complete, the reaction mixture was cooled to room temperature and 276 g (2 moles) of potassium carbonate was added. The resulting mixture was carefully heated first to about 60° C., then gradually to about 85° to 90° C. Heatingwas carefully monitored to control occasional exotherm and degassing. Afterabout three hours, the heat source was removed and the reaction mixture wasallowed to cool to room temperature. The reaction mixture was diluted with about 500 ml ice water and extracted with methylene chloride. The organic layer (containing the product) was washed twice with water, dried over magnesium sulfate and concentrated on a rotovac to give a red oil (about 275 ml). The red oil was dissolved in hexane and filtered through a short silica column twice to give 133 g of a yellow oil which solidified. Spectra of the solid were identical to those of the product of Example 1.